N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C22H19N3O3S/c1-27-18-10-5-11-19-21(18)24-22(29-19)25(14-16-7-6-12-23-13-16)20(26)15-28-17-8-3-2-4-9-17/h2-13H,14-15H2,1H3
• InChI Key: GKXUSYAZVISIPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

The compound “N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)acetamide” is a complex organic molecule that contains several functional groups and rings, including a thiazole ring, a pyridine ring, and an acetamide group. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. It also contains a pyridine ring, which is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the acetamide group could undergo hydrolysis to form an acid and an amine. The thiazole and pyridine rings might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by its polar groups, and its melting and boiling points would be determined by the strength of the intermolecular forces.

Scientific Research Applications

Antibacterial Activity

. The presence of the thiazole ring contributes to the compound’s ability to inhibit bacterial growth by interfering with vital bacterial enzymes or disrupting cell wall synthesis.

Antifungal Efficacy

. They can be used to treat fungal infections by targeting the unique components of fungal cells, thereby preventing the spread and growth of fungal pathogens.

Anti-inflammatory Properties

. It can modulate the body’s inflammatory response, making it potentially useful in the treatment of chronic inflammatory diseases.

Antitumor Potential

. They can induce apoptosis in cancer cells and may inhibit tumor growth by targeting specific pathways involved in cell proliferation.

Antidiabetic Applications

. They may influence insulin release or mimic insulin’s action, helping to regulate blood glucose levels.

Antiviral Uses

. They could be designed to interfere with viral replication or to inhibit enzymes that are critical for the life cycle of various viruses.

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzothiazole and benzimidazole derivatives, have been reported to interact with various targets including dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, dihydrofolate reductase, enoyl acyl carrier protein reductase, and tyrosine kinase .

Mode of Action

It is known that benzothiazole derivatives can inhibit the activity of various enzymes, thereby disrupting essential biological processes in the target organisms . The compound’s interaction with its targets may lead to changes in cellular processes, potentially leading to cell death in the case of antimicrobial or anticancer activity.

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that the compound may affect pathways related to dna replication, protein synthesis, and energy metabolism .

Result of Action

Based on the known activities of similar compounds, it can be inferred that the compound may induce cell death in target organisms or cells, potentially through mechanisms such as disruption of dna replication, inhibition of protein synthesis, or interference with energy metabolism .

Safety and Hazards

The safety and hazards of this compound would depend on its biological activity. Many compounds with similar structures have medicinal properties, but they could also have side effects or toxicities. Proper safety measures should be taken when handling this compound.

Future Directions

The future research on this compound could focus on exploring its biological activities and optimizing its properties for medicinal use. It could also involve studying its mechanism of action and its interactions with biological targets.